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Compound of Interest

Compound Name: s-Diphenylcarbazone

Cat. No.: B077084 Get Quote

An In-depth Technical Guide to s-
Diphenylcarbazone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on s-Diphenylcarbazone, a

chemical reagent widely utilized in analytical chemistry. This document outlines its chemical

identity, detailed safety data, and practical experimental applications, serving as an essential

resource for laboratory professionals.

Chemical Identification
s-Diphenylcarbazone, also known as 1,5-Diphenylcarbazone, is an organic compound used

primarily as a colorimetric indicator.[1][2] Commercial preparations of s-Diphenylcarbazone
are often a mixture with its precursor, 1,5-Diphenylcarbazide.[2][3][4]
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Identifier Value

Chemical Name 1,5-Diphenylcarbazone

Synonyms
s-Diphenylcarbazone, sym-Diphenylcarbazone,

Diphenylcarbazone

CAS Number 538-62-5[1][5][6]

Molecular Formula C₁₃H₁₂N₄O[1][2][7]

Molecular Weight 240.26 g/mol [2][7]

Structure Phenylazoformic acid 2-phenylhydrazide

Physical and Chemical Properties
s-Diphenylcarbazone is typically an orange, crystalline powder that is odorless.[7][8] It is

soluble in organic solvents like ethanol, acetone, and chloroform, but poorly soluble in water.[1]

[2]

Property Value Source(s)

Appearance
Orange to yellow-orange

crystalline powder/solid
[1][2][7][8]

Odor Odorless [2][8]

Melting Point 153-157 °C (decomposes) [2][7][8]

Solubility in water Insoluble/Poor [2][7]

Solubility in organic solvents
Soluble in ethanol, acetone,

benzene, chloroform
[1][2]

Vapor Density 8.28 [7]

Safety Data Sheet Summary
s-Diphenylcarbazone is classified as a flammable solid that can cause skin, eye, and

respiratory tract irritation.[3][4][7] It may be harmful if swallowed or inhaled.[7]
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Hazard Identification and GHS Classification
Hazard Class GHS Classification

Skin Corrosion/Irritation
Category 2 (H315: Causes skin irritation)[3][4][9]

[10]

Serious Eye Damage/Eye Irritation
Category 2A (H319: Causes serious eye

irritation)[3][4][9][10]

Specific Target Organ Toxicity (Single Exposure)
Category 3 (H335: May cause respiratory

irritation)[3][4][9]

Flammable Solids Flammable solid[7]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[4][7]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing.

Get medical aid if irritation develops.[3][7]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[3][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Get

medical aid.[4][7]

Handling, Storage, and Personal Protective Equipment
(PPE)
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Aspect Recommendation

Handling

Use with adequate ventilation. Avoid contact

with eyes, skin, and clothing. Avoid breathing

dust. Keep away from heat, sparks, and flame.

[3][4][7]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep container

tightly closed and away from sources of ignition.

[3][4][7]

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, safety

glasses with side-shields, and a respirator if

dust is generated.[3][4][8]

Toxicological Information
Limited quantitative toxicological data is available for s-Diphenylcarbazone. Most safety data

sheets state that the toxicological properties have not been fully investigated.[11] No

components at levels greater than or equal to 0.1% are identified as probable, possible, or

confirmed human carcinogens by IARC.[12]

Experimental Protocols and Applications
s-Diphenylcarbazone is a well-established indicator for the determination of various metal

ions and anions. Its primary applications are in mercurimetry for chloride determination and in

the spectrophotometric analysis of heavy metals like chromium and mercury.[2][13][14]

Protocol: Determination of Chloride by Mercurimetric
Titration
This method is commonly used in water analysis.[2] It relies on the titration of a chloride-

containing sample with a standard solution of mercuric nitrate. s-Diphenylcarbazone is used

as the indicator, which forms a colored complex at the endpoint.

Methodology:
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Sample Preparation: A known volume of the water sample is taken in a flask. The pH is

adjusted to approximately 3.0-3.5.

Indicator Addition: A small amount of s-diphenylcarbazone indicator solution (typically a

0.1% solution in ethanol) is added to the sample.

Titration: The sample is titrated with a standardized solution of mercuric nitrate (Hg(NO₃)₂).

Endpoint Determination: The endpoint is reached when the solution turns from a yellow-

orange to a distinct violet or purple color, indicating the formation of a mercury-

diphenylcarbazone complex.[2]

Calculation: The concentration of chloride is calculated based on the volume of mercuric

nitrate solution used.

Sample Preparation Titration Endpoint & Calculation

Take known volume
of water sample

Adjust pH to
3.0 - 3.5

Add s-Diphenylcarbazone
indicator

Titrate with standardized
Mercuric Nitrate solution

Begin Titration Observe color change:
Yellow-orange to Violet/Purple

Reach Endpoint Record volume of titrant Calculate Chloride
concentration

Click to download full resolution via product page

Workflow for Chloride Determination via Mercurimetry.

Protocol: Spectrophotometric Determination of
Chromium(VI)
s-Diphenylcarbazone reacts with hexavalent chromium (Cr(VI)) in an acidic solution to

produce a stable, intensely colored red-violet complex.[2] The intensity of this color, which is

proportional to the concentration of Cr(VI), is measured using a spectrophotometer. This

method is highly sensitive.[14]

Methodology:

Sample Preparation: An aliquot of the sample containing chromium is placed in a volumetric

flask. If necessary, total chromium can be determined by first oxidizing any Cr(III) to Cr(VI)
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using an oxidizing agent like potassium permanganate or ammonium persulfate.[14]

pH Adjustment: The pH of the solution is adjusted to an optimal range (typically around 2.0)

using an acid such as sulfuric acid.

Color Development: A freshly prepared solution of s-diphenylcarbazone in acetone is

added to the sample. The solution is mixed and allowed to stand for a specific time for full

color development.

Spectrophotometric Measurement: The absorbance of the resulting red-violet solution is

measured at the wavelength of maximum absorbance (typically around 540 nm) using a

spectrophotometer. A reagent blank is used as a reference.

Quantification: The concentration of Cr(VI) is determined by comparing the sample's

absorbance to a calibration curve prepared from standard chromium solutions.
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Start:
Sample containing Chromium

Sample Preparation:
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(if determining total Cr)
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solution (in acetone)

Allow time for
color development

Measure Absorbance
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End:
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Workflow for Spectrophotometric Determination of Cr(VI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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